Cas no 109785-15-1 (Cyclohexanone, 2,6-dimethyl-, (2R-trans)-)

• Product Name: Cyclohexanone, 2,6-dimethyl-, (2R-trans)-
• CAS No: 109785-15-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 3601576
• PubChem ID: 642526
• Update Time: 2025-04-22

Cyclohexanone, 2,6-dimethyl-, (2R-trans)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2,6-dimethyl-, (2R-trans)-
• (+/-)-trans-2,6-Dimethylcyclohexanone
• 2,6-Dimethylcyclohexanone, (2R,6R)-
• Cyclohexanone, 2,6-dimethyl-, (2R,6R)-
• 4G424ZSC52
• trans-2,6-dimethylcyclohexanone
• (2R,6R)-2,6-Dimethylcyclohexanone
• Cyclohexanone, 2,6-dimethyl-, (2R,6R)-rel-
• Z5GXH3432A
• 2,6-Dimethylcyclohexanone, trans-
• 2,6-Dimethylcyclohexanone, trans-(+/-)-
• 2,6-Dimethylcyclohexanone, trans-(-)-
• rel-(2R,6R)-2,6-Dimethylcyclohexanone
• 109785-15-1

• Inchi： 1S/C8H14O/c1-6-4-3-5-7(2)8(6)9/h6-7H,3-5H2,1-2H3/t6-,7-/m1/s1
• InChI Key： AILVYPLQKCQNJC-RNFRBKRXSA-N
• SMILES： O=C1[C@H](C)CCC[C@H]1C

Computed Properties

• Exact Mass: 126.104465066Da
• Monoisotopic Mass: 126.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų